Cas no 38313-48-3 (3',5'-Anhydrothymidine)

3',5'-Anhydrothymidine is a modified nucleoside derivative characterized by the absence of hydroxyl groups at the 3' and 5' positions of the ribose ring, replaced by an anhydro bridge. This structural modification enhances its stability against enzymatic degradation, making it a valuable intermediate in nucleoside chemistry and pharmaceutical research. Its unique configuration is particularly useful in the synthesis of antiviral and anticancer analogs, as well as in studies exploring structure-activity relationships. The compound’s rigidity and resistance to hydrolysis also facilitate its application in oligonucleotide modifications and prodrug development. Its well-defined chemical properties ensure reproducibility in synthetic pathways and research applications.

3',5'-Anhydrothymidine structure

Product Name:3',5'-Anhydrothymidine

CAS No:38313-48-3

MF:C₁₀H₁₂N₂O₄

MW:224.213282585144

CID:54859

PubChem ID:14069470

Update Time:2025-06-07

3',5'-Anhydrothymidine Chemical and Physical Properties

Names and Identifiers

- 3',5'-Anhydrothymidine
- 3',5'-anhydrothimidine
- 3,5'-thymidine,anhydrous
- Anhydrolhymidine
- Thymidin,3,5'-Anhydrous
- 2,6-Dioxabicyclo[3.2.0]heptane,thymidine deriv.
- 2,4-Diamino-6-piperidino-pyrimidine-3-oxide
- 1-[(1R,3R,5S)-2,6-dioxabicyclo[3.2.0]heptan-3-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 1-((1R,3R,5S)-2,6-DIOXABICYCLO(3.2.0)HEPT-3-YL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE [WHO-IP]
- 3', 5'-Anhydrothymidine
- AKOS016845856
- MFCD03424297
- DS-4930
- 3',5'-Anhydro-thymidine
- OAWLMYIJZBBZTP-XLPZGREQSA-N
- STAVUDINE IMPURITY F [WHO-IP]
- Thymidine, 3',5'-anhydro-
- 38313-48-3
- DTXSID90959235
- D88504
- EC 425-810-5
- 19TWX5TRJ4
- UNII-19TWX5TRJ4
- A903156
- 2,4(1H,3H)-Pyrimidinedione, 1-(3,5-anhydro-2-deoxy-beta-D-threo-pentofuranosyl)-5-methyl-
- 1-(3,5-ANHYDRO-2-DEOXY-BETA-D-THREO-PENTOFURANOSYL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
- Stavudine impurity F
- 1-((1R,3R,5S)-2,6-DIOXABICYCLO(3.2.0)HEPT-3-YL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
- 7481-90-5
- MDL： MFCD01632658
- Inchi： 1S/C10H12N2O4/c1-5-3-12(10(14)11-9(5)13)8-2-6-7(16-8)4-15-6/h3,6-8H,2,4H2,1H3,(H,11,13,14)/t6-,7+,8+/m0/s1
- InChI Key： OAWLMYIJZBBZTP-XLPZGREQSA-N
- SMILES： O1[C@H](C[C@H]2[C@H]1CO2)N1C(NC(C(C)=C1)=O)=O

Computed Properties

Exact Mass: 224.08000
Monoisotopic Mass: 224.07970687g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 67.9Å²

Experimental Properties

Density: 1.412
Melting Point: 189-195 ºC
Refractive Index: 1.572
PSA: 73.32000
LogP: -0.46870

3',5'-Anhydrothymidine Security Information

Hazard Statement： H302-H315-H319-H335

3',5'-Anhydrothymidine Pricemore >>

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